1-(2,3-dimethylphenyl)-3-(2-hydroxyethyl)-7,8-dimethyl-1,2,3,4-tetrahydro-6H-pyrimido[1,2-a][1,3,5]triazin-6-one

• Molecular Formula: C18H24N4O2
• Molecular Weight: 328.4 g/mol
• IUPAC Name: 1-(2,3-dimethylphenyl)-3-(2-hydroxyethyl)-7,8-dimethyl-2,4-dihydropyrimido[1,2-a][1,3,5]triazin-6-one
• InChI: InChI=1S/C18H24N4O2/c1-12-6-5-7-16(13(12)2)21-10-20(8-9-23)11-22-17(24)14(3)15(4)19-18(21)22/h5-7,23H,8-11H2,1-4H3
• InChI Key: USJAAQOQKFSKTL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)N2CN(CN3C2=NC(=C(C3=O)C)C)CCO)C

Description

This compound belongs to the pyrimido[1,2-a][1,3,5]triazin-6-one family, characterized by a fused pyrimidine-triazine core. Its structure includes a 2,3-dimethylphenyl group at position 1, a 2-hydroxyethyl substituent at position 3, and methyl groups at positions 7 and 6. These substituents influence its physicochemical properties, such as solubility and lipophilicity, and may modulate biological activity by altering interactions with molecular targets.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Core Structural Analogues

Compound A : 3-Cyclopentyl-1-(2-methoxyphenyl)-7,8-dimethyl-1,2,3,4-tetrahydro-6H-pyrimido[1,2-a][1,3,5]triazin-6-one

• Key Differences :
  • Substituent at position 1: 2-methoxyphenyl (vs. 2,3-dimethylphenyl in the target compound).
  • Substituent at position 3: Cyclopentyl (vs. 2-hydroxyethyl).
• The cyclopentyl group increases steric bulk compared to the hydroxyethyl chain, likely reducing solubility but improving membrane permeability.

Compound B: 3-[2-(Dimethylamino)ethyl]-7-ethyl-8-methyl-1-phenyl-1,2,3,4-tetrahydro-6H-pyrimido[1,2-a][1,3,5]triazin-6-one

• Key Differences: Substituent at position 3: Dimethylaminoethyl (vs. hydroxyethyl). Substituent at position 7: Ethyl (vs. methyl in the target compound).
• Implications: The dimethylamino group introduces a basic center, enhancing solubility in acidic environments and enabling protonation-dependent target interactions.

Functional Group Analogues

Compound C: Diethyl 8-cyano-7-(4-nitrophenyl)-2-oxo-3-phenethyl-1,2,3,7-tetrahydroimidazo[1,2-a]pyridine-5,6-dicarboxylate

• Key Differences: Core structure: Imidazo[1,2-a]pyridine (vs. pyrimido-triazine). Functional groups: Nitrophenyl and cyano substituents (vs. dimethylphenyl and hydroxyethyl).
• The imidazo-pyridine core may exhibit distinct binding modes compared to pyrimido-triazine derivatives.

Compound D : 3-Chloro-8-phenyl-6-(thiophen-2-yl)-6,7-dihydro-4H-pyrimido[2,1-c][1,2,4]triazin-4-one

• Key Differences :
  • Core structure: Pyrimido[2,1-c][1,2,4]triazine (vs. pyrimido[1,2-a][1,3,5]triazine).
  • Substituents: Chloro and thiophene groups (vs. hydroxyethyl and methyl).
• Implications: The thiophene moiety in Compound D may engage in π-π stacking interactions distinct from the methylphenyl groups in the target compound.

Comparative Data Table

Property	Target Compound	Compound A	Compound B	Compound D
Molecular Weight	~395.45 g/mol (estimated)	~382.44 g/mol	341.46 g/mol	343.84 g/mol
Core Structure	Pyrimido[1,2-a][1,3,5]triazin-6-one	Pyrimido[1,2-a][1,3,5]triazin-6-one	Pyrimido[1,2-a][1,3,5]triazin-6-one	Pyrimido[2,1-c][1,2,4]triazin-4-one
Key Substituents	2,3-Dimethylphenyl, hydroxyethyl	2-Methoxyphenyl, cyclopentyl	Dimethylaminoethyl, ethyl	Chloro, thiophene
Solubility (Predicted)	Moderate (hydroxyethyl)	Low (cyclopentyl)	High (dimethylamino)	Low (chloro, thiophene)
Bioactivity Potential	Kinase inhibition (inferred)	CNS-targeted	CNS/GPCR modulation	Enzyme inhibition